Non-alcoholic fatty liver disease (NAFLD)
Non-alcoholic fatty liver disease (NAFLD)
Non-alcoholic fatty liver disease
ICD: K76.0Ontology ID: DOID:13100
Description
Non-alcoholic fatty liver disease (NAFLD) is a spectrum of liver conditions characterized by fat accumulation in liver cells (steatosis) in individuals who consume little to no alcohol. It ranges from simple steatosis (NAFL) to non-alcoholic steatohepatitis (NASH), which involves inflammation and liver cell damage, potentially progressing to fibrosis, cirrhosis, and hepatocellular carcinoma. NAFLD is strongly associated with metabolic syndrome, including obesity, type 2 diabetes, dyslipidemia, and hypertension.
Treatment Compounds
Treatment Compounds
List of compounds for treating this disease
SREBF1
基因: SREBF1Transcription Factor
PNPLA3
基因: PNPLA3
MTTP
基因: MTTP
FASN
基因: FASN
CPT1A
基因: CPT1A
ACC1
基因: ACC1
PPARA
基因: PPARA
其他治疗化合物
直接关联的治疗化合物,作用靶点尚未明确
Statistics
Treatment Compounds2
Metadata
Created At2/2/2026
Updated At2/13/2026

